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Abstract
3-Hydroxymorindone, a naturally occurring anthraquinone, has been identified as a

constituent of the medicinal plant Morinda citrifolia (Noni). This technical guide provides a

comprehensive review of the available scientific literature on 3-Hydroxymorindone, covering

its history, chemical properties, and known biological context. While specific quantitative data

and detailed experimental protocols for this compound remain limited in publicly accessible

literature, this review consolidates the existing knowledge and provides a framework for future

research and development.

Introduction
Anthraquinones are a large class of aromatic compounds based on the anthracene skeleton,

widely recognized for their diverse pharmacological activities. Within this class, 3-
Hydroxymorindone (1,3,5,6-tetrahydroxy-2-methylanthracene-9,10-dione) represents a

specific molecule of interest due to its presence in Morinda citrifolia, a plant with a long history

of use in traditional medicine. This document aims to provide an in-depth overview of the

scientific knowledge surrounding 3-Hydroxymorindone, with a focus on its discovery,

chemical characteristics, and the broader context of the biological activities of related

anthraquinones.
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History and Discovery
The first documented isolation of 3-Hydroxymorindone dates back to 1973 by Leistner, who

identified the compound in cell suspension cultures of Morinda citrifolia[1][2]. This discovery

was part of a broader investigation into the biosynthesis of anthraquinones, such as morindone

and alizarin, in this plant species. Leistner's work established the natural origin of 3-
Hydroxymorindone and laid the groundwork for further phytochemical investigations of

Morinda species.

Chemical Properties
IUPAC Name: 1,3,5,6-tetrahydroxy-2-methylanthracene-9,10-dione

Synonyms: 3-Hydroxy-morindone

Molecular Formula: C₁₅H₁₀O₆

Molecular Weight: 286.24 g/mol

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1446836?utm_src=pdf-body
https://www.scienceopen.com/document_file/835dc454-4ac2-465f-97c6-f0cdac6dc7b5/PubMedCentral/835dc454-4ac2-465f-97c6-f0cdac6dc7b5.pdf
https://www.researchgate.net/publication/21967524_Isolation_identification_and_biosynthesis_of_anthraquinones_in_cell_suspension_cultures_of_Morinda_citrifolia
https://www.benchchem.com/product/b1446836?utm_src=pdf-body
https://www.benchchem.com/product/b1446836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried & Powdered
Plant Material

Solvent
Extraction

Crude
Extract

Column
Chromatography Fractions TLC

Analysis
Further

Purification (e.g., HPLC)
Pure

3-Hydroxymorindone
Structure

Elucidation (NMR, MS)

Anthraquinone
(e.g., 3-Hydroxymorindone)

Increased ROS
Production

JNK Activation

Apoptosis

 

Anthraquinone
(e.g., 3-Hydroxymorindone)

Jak2 Inhibition

Stat3
Phosphorylation

Inhibition

inhibits

Decreased Cell
Proliferation

leads to

HGF

c-Met Receptor

binds to

Downstream
Signaling

activates

Anthraquinone
(e.g., 3-Hydroxymorindone)

inhibits

Cell Growth &
Motility

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1446836?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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